Cas no 1173-13-3 (Previtamin D3)

Previtamin D3 structure

Product Name:Previtamin D3

CAS No:1173-13-3

MF:C₂₇H₄₄O

MW:384.637668609619

CID:170255

PubChem ID:5281058

Update Time:2025-04-19

Previtamin D3 Chemical and Physical Properties

Names and Identifiers

- 3-Cyclohexen-1-ol,3-[(1Z)-2-[(1R,3aR,7aR)-1-[(1R)-1,5-dimethylhexyl]-2,3,3a,6,7,7a-hexahydro-7a-methyl-1H-inden-4-yl]ethenyl]-4-methyl-,(1S)-
- (3beta,6Z)-9,10-secocholesta-5(10),6,8-trien-3-ol
- 3-Cyclohexen-1-ol,3-[(1Z)-2-[(1R,3aR,7aR)-1-[(1R)-1,5-dimethylhexyl]-2,3,3a,6,7,7a-hexahydro-7...
- 3-Cyclohexen-1-ol,3-[(1Z)-2-[(1R,3aR,7aR)-1-[(1R)-1,5-dimethylhexyl]-2,3,3a,6,7,7a-hexahydro-7a-methyl-1H-inden-4-yl]ethenyl]
- PRECALCIFEROL
- Previtamin D3
- (1S)-3-[(Z)-2-[(1R,3aR,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
- UNII-HDA46400N5
- 1173-13-3
- (6Z)-(3S)-9,10-seco-5(10), 6,8-cholestatrien-3-ol
- YUGCAAVRZWBXEQ-WHTXLNIXSA-N
- (3S,6Z)-9,10-secocholesta-5(10),6,8-trien-3-ol
- pre-vitamin D3
- SCHEMBL21302828
- Previtamin D
- Previtamin D(3)
- HY-130705
- 3-CYCLOHEXEN-1-OL, 3-((1Z)-2-((1R,3AR,7AR)-1-((1R)-1,5-DIMETHYLHEXYL)-2,3,3A,6,7,7A-HEXAHYDRO-7A-METHYL-1H-INDEN-4-YL)ETHENYL)-4-METHYL-, (1S)-
- AKOS040756514
- Precalciferol3
- C07711
- Pracholecalciferol
- LMST03020222
- DTXSID90862573
- EINECS 214-634-2
- Previtamin D3 (>80%)
- DB15614
- previtamin D3 / precholecalciferol / (6Z)-tacalciol
- 9,10-SECOCHOLESTA-5(10),6,8-TRIEN-3-OL, (3.BETA.,6Z)-
- (6Z)-(3S)-9,10-seco-5(10),6,8-cholestatrien-3-ol
- CS-0111455
- CHEBI:8403
- Q139299
- HDA46400N5
- Precholecalciferol
- (6Z)-tacalciol
- DB-246737
- G17405
- Inchi： 1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h10,12-13,19,21,24-26,28H,6-9,11,14-18H2,1-5H3/b13-12-/t21-,24+,25-,26+,27-/m1/s1
- InChI Key： YUGCAAVRZWBXEQ-WHTXLNIXSA-N
- SMILES： O[C@H]1CCC(C)=C(C1)/C=C\C1=CCC[C@@]2(C)[C@H]1CC[C@@H]2[C@H](C)CCCC(C)C

Computed Properties

Exact Mass: 384.33900
Monoisotopic Mass: 384.339
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 622
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 7.7
Topological Polar Surface Area: 20.2A^2

Experimental Properties

Density: 1.017
Boiling Point: 496°Cat760mmHg
Flash Point: 214.1°C
Refractive Index: 1.576
PSA: 20.23000
LogP: 7.61900

Previtamin D3 Pricemore >>

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